Cas no 931114-98-6 ((S)-Deca-2,9-dien-4,6-diyne-1,8-diol)

• Product Name: (S)-Deca-2,9-dien-4,6-diyne-1,8-diol
• CAS No: 931114-98-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 837109
• PubChem ID: 71307304
• Update Time: 2025-07-19

(S)-Deca-2,9-dien-4,6-diyne-1,8-diol Chemical and Physical Properties

Names and Identifiers

• (S)-Deca-2,9-dien-4,6-diyne-1,8-diol
• (S,E)-Deca-2,9-diene-4,6-diyne-1,8-diol
• (2E,8S)-2,9-Decadiene-4,6-diyne-1,8-diol
• (S,E)-Deca-2,9-dien-4,6-diyn-1,8-diol
• (2E,8S)-2,9-Decadiene-4,6-diyne-1,8-diol (ACI)
• FS-9169
• 931114-98-6
• (2E,8S)-DECA-2,9-DIEN-4,6-DIYNE-1,8-DIOL
• AKOS022184661

• Inchi： 1S/C10H10O2/c1-2-10(12)8-6-4-3-5-7-9-11/h2,5,7,10-12H,1,9H2/b7-5+/t10-/m0/s1
• InChI Key： BAULTANCNGCCJT-STUBTGCMSA-N
• SMILES： C(#C/C=C/CO)C#C[C@@H](O)C=C

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.9±42.0 °C at 760 mmHg
• Flash Point: 173.9±22.5 °C
• PSA: 40.46000
• LogP: 0.08860
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-Deca-2,9-dien-4,6-diyne-1,8-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (S)-Deca-2,9-dien-4,6-diyne-1,8-diol

Chemical Profile of (S)-Deca-2,9-dien-4,6-diyne-1,8-diol (CAS No. 931114-98-6)

The compound (S)-Deca-2,9-dien-4,6-diyne-1,8-diol, identified by its CAS number 931114-98-6, represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple conjugated double bonds and triple bonds, which contribute to its distinct chemical properties and reactivity. The stereochemical configuration at the carbon atom, specifically the (S) configuration, further enhances its molecular characteristics and potential applications.

The molecular structure of (S)-Deca-2,9-dien-4,6-diyne-1,8-diol consists of a decahydrocarbon backbone with alternating double and triple bonds. This arrangement imparts a high degree of strain and reactivity to the molecule, making it a valuable intermediate in organic synthesis. The presence of three terminal triple bonds and two internal double bonds creates a system that is highly susceptible to various chemical transformations, including cycloadditions, hydrogenations, and polymerizations. These reactions are of particular interest in the development of novel materials and pharmaceuticals.

In recent years, there has been growing interest in the use of conjugated polyenes for their potential applications in medicinal chemistry. The unique electronic properties of these molecules make them attractive candidates for the development of drugs that target specific biological pathways. For instance, studies have shown that certain polyenes exhibit antimicrobial and antifungal properties due to their ability to interact with biological membranes. The compound (S)-Deca-2,9-dien-4,6-diyne-1,8-diol is no exception and has been explored for its potential in this regard.

One of the most compelling aspects of (S)-Deca-2,9-dien-4,6-diyne-1,8-diol is its stereochemical purity. The (S) configuration at the chiral center influences its interaction with biological targets, which can significantly impact its efficacy and selectivity. This has led to extensive research into the synthesis of enantiomerically pure compounds for pharmaceutical applications. The development of efficient synthetic routes to achieve high enantiomeric purity is a critical challenge in modern organic synthesis.

Advances in catalytic methods have provided new opportunities for the synthesis of complex molecules like (S)-Deca-2,9-dien-4,6-diyne-1,8-diol. Transition metal-catalyzed reactions have been particularly useful in constructing multiple bonds in a controlled manner. For example, palladium-catalyzed cross-coupling reactions have enabled the formation of carbon-carbon double and triple bonds with high precision. These methods have not only improved the efficiency of synthetic routes but also allowed for the exploration of novel structural motifs.

The reactivity of (S)-Deca-2,9-dien-4,6-diyne-1,8-diol also makes it a valuable building block for the construction of more complex molecules. Its ability to undergo various transformations allows chemists to tailor its structure for specific applications. For instance, functionalization at the terminal positions can introduce new biological activities or improve solubility properties. Such modifications are crucial for optimizing drug candidates for clinical use.

In addition to its synthetic utility, (S)-Deca-2,9-dien-4,6-diyne-1,8-diol has been studied for its potential role in material science. Conjugated polymers derived from similar molecular frameworks exhibit interesting optoelectronic properties due to their extended π-conjugation systems. These materials are being explored for applications in organic electronics such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The unique structure of this compound could inspire new designs for advanced materials with enhanced performance.

Recent research has also highlighted the importance of understanding the electronic structure of conjugated molecules like (S)-Deca-2,9-dien-4,6-diyne-1,8-diol. Computational studies have provided insights into how electron delocalization affects reactivity and function. These findings are crucial for designing molecules with specific properties tailored to their intended applications. By combining experimental data with theoretical predictions, researchers can accelerate the discovery process and develop more effective synthetic strategies.

The pharmaceutical industry continues to seek novel compounds with therapeutic potential. The unique structural features of (S)-Deca-2,9-dien-4,6-diyne-1,8-diol make it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with biological targets through multiple binding sites could lead to the development of new classes of drugs with improved efficacy and reduced side effects. As synthetic methods continue to evolve，the accessibility of such complex molecules will only increase，opening up new avenues for therapeutic innovation.